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Compound of Interest

Compound Name: Dibenzoylmethane

Cat. No.: B1670423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dibenzoylmethane (DBM), a β-diketone analog of curcumin, is a naturally occurring

compound found in licorice root. It has garnered significant scientific interest for its diverse

biological activities, including neuroprotective and chemopreventive properties. This document

provides a detailed overview of the key chemical and physical characteristics of

dibenzoylmethane, standardized experimental protocols, and a summary of its known

biological signaling pathways.

Chemical and Physical Properties
Dibenzoylmethane is a white to pale yellow crystalline solid.[1] Its fundamental identifiers and

physicochemical properties are summarized below for easy reference.
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Property Value Source

CAS Number 120-46-7 [1][2][3][4][5][6][7]

Molecular Formula C₁₅H₁₂O₂ [1][2][3][4][5][6]

Molecular Weight 224.25 g/mol [2][4][5]

IUPAC Name 1,3-diphenylpropane-1,3-dione [2][6]

Synonyms

2-Benzoylacetophenone,

Phenyl phenacyl ketone,

Rhodiastab 83

[2][6]

Physical Description Light yellow crystalline powder

Melting Point 77-79 °C

Boiling Point 219-221 °C at 18 mmHg

Solubility

Soluble in chloroform and

chlorohydrin; insoluble in

water.

[4]

Synthesis and Experimental Protocols
The primary method for synthesizing dibenzoylmethane is through the Claisen condensation

of ethyl benzoate with acetophenone.[3]

Synthesis of Dibenzoylmethane
This protocol outlines the base-catalyzed condensation reaction for the synthesis of

dibenzoylmethane.

Materials:

Ethyl benzoate

Acetophenone

Sodium ethoxide
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Toluene (anhydrous)

Hydrochloric acid (10%)

Ethanol

Petroleum ether or methanol for recrystallization[4]

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve

sodium ethoxide in anhydrous toluene.

Slowly add a stoichiometric mixture of ethyl benzoate and acetophenone to the flask with

constant stirring.

After the addition is complete, reflux the mixture for 2-4 hours.

Cool the reaction mixture to room temperature and pour it over a mixture of ice and 10%

hydrochloric acid to precipitate the crude product.

Filter the precipitate, wash it with cold water, and then with a small amount of cold ethanol.

Dry the crude dibenzoylmethane.

Purify the product by recrystallization from petroleum ether or methanol to obtain light yellow

crystals.[4]

Purification Protocol
To achieve high purity, dibenzoylmethane can be crystallized from methanol or petroleum

ether.[4]

Procedure:

Dissolve the crude dibenzoylmethane in a minimal amount of hot methanol or petroleum

ether.
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Allow the solution to cool slowly to room temperature, then place it in an ice bath to facilitate

crystallization.

Collect the crystals by filtration.

Wash the crystals with a small amount of the cold solvent.

Dry the purified crystals under a vacuum.

Biological Activity and Signaling Pathways
Dibenzoylmethane has demonstrated notable biological effects, including the inhibition of

tumorigenesis and neuroprotective actions.[5] It has been shown to slow disease progression

in neurodegenerative models by preventing the cessation of protein synthesis in neurons.[3]

General Workflow for Assessing Biological Activity
The following diagram illustrates a typical workflow for investigating the biological effects of

dibenzoylmethane in a cellular model.
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Cell Culture
(e.g., Neuronal or Cancer Cell Line)

Treatment with Dibenzoylmethane
(Varying Concentrations)

Incubation Period
(e.g., 24, 48, 72 hours)

Cell Viability Assay
(e.g., MTT, XTT)

Western Blot Analysis
(Protein Expression)

qRT-PCR Analysis
(Gene Expression)

Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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